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Compound of Interest

Compound Name: Methyl 11-oxo-9-undecenoate

Cat. No.: B15466917

A comprehensive review of scientific literature reveals no definitive evidence of the natural
occurrence of Methyl 11-ox0-9-undecenoate. Despite its well-defined chemical structure and
properties, this unsaturated oxo-ester has not been identified as a constituent of any plant,
insect, fungus, or other natural source in publicly accessible research. This technical guide
summarizes the current state of knowledge, details the analytical methods relevant to its
identification, and discusses the natural occurrence of structurally related compounds to
provide context for researchers, scientists, and drug development professionals.

Investigation into Potential Natural Sources

Initial investigations into the natural occurrence of Methyl 11-o0xo0-9-undecenoate focused on
insect secretions, particularly the Dufour's gland of ants in the Formica genus. These glands
are known to produce a diverse array of fatty acid derivatives, including methyl esters, ketones,
and unsaturated compounds, which serve as chemical signals for communication and defense.
Extensive research, including seminal work by Bergstrom and Lofqvist, has characterized the
chemical composition of these secretions in various Formica species. While these studies have
identified a multitude of volatile and non-volatile organic compounds, Methyl 11-0x0-9-
undecenoate has not been among the reported constituents.

Broader searches encompassing other potential natural sources such as plant volatiles, fungal
metabolites, and pheromones of other insect orders have also failed to yield any reports of its
isolation and identification.
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Physicochemical Properties

While its natural origins remain unknown, the physicochemical properties of Methyl 11-0x0-9-
undecenoate are well-documented in chemical databases. A summary of these properties is
provided in Table 1.

Property Value Source

Molecular Formula C12H2003 PubChem
Molecular Weight 212.28 g/mol PubChem
IUPAC Name methyl 11-oxoundec-9-enoate PubChem
CAS Number 53613-55-1 PubChem

Table 1. Physicochemical properties of Methyl 11-ox0-9-undecenoate.

Experimental Protocols for Identification and
Analysis

The identification of fatty acid methyl esters and related compounds from natural extracts
typically involves a combination of chromatographic and spectroscopic techniques. The
following workflow outlines the standard experimental approach that would be employed for the
isolation and characterization of a compound like Methyl 11-0x0-9-undecenoate.
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Figure 1. A generalized experimental workflow for the isolation and identification of natural
products like Methyl 11-ox0-9-undecenoate.

Extraction

The initial step involves the extraction of organic compounds from the source material. For
insect glands, this is often achieved by dissecting the gland and extracting it with a non-polar
solvent like hexane or dichloromethane. For plant or fungal material, maceration followed by

solvent extraction is common.

Separation and Purification

The crude extract, containing a complex mixture of compounds, is then subjected to
chromatographic separation. Gas chromatography (GC) is a powerful technique for separating
volatile and semi-volatile compounds like fatty acid methyl esters. The choice of the GC
column's stationary phase is critical for achieving good separation. High-performance liquid
chromatography (HPLC) can also be used for purification, especially for less volatile or

thermally labile compounds.
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Identification and Structure Elucidation

Once isolated, the structure of the compound is determined using a combination of

spectroscopic methods:

Mass Spectrometry (MS): Coupled with GC (GC-MS), this technique provides information
about the molecular weight and fragmentation pattern of the compound, which is crucial for
its identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR provide detailed
information about the carbon-hydrogen framework of the molecule, allowing for the precise
determination of its structure, including the position of double bonds and functional groups.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule, such as the ester (C=0) and alkene (C=C) groups in Methyl 11-ox0-9-
undecenoate.

Natural Occurrence of Structurally Related
Compounds

While Methyl 11-o0x0-9-undecenoate itself has not been found in nature, a variety of

structurally similar compounds have been isolated from natural sources. These include:

Other Fatty Acid Methyl Esters (FAMES): A wide range of saturated and unsaturated FAMEs
are common constituents of insect cuticular hydrocarbons, pheromone blends, and plant
volatiles.

Unsaturated Ketones: Various unsaturated ketones play important roles as signaling
molecules in insects. For example, (2)-9-tricosene is a well-known sex pheromone in the
housefly, Musca domestica.

Oxo-Acids and Esters: A number of oxo-fatty acids and their esters are known from plants
and fungi, often as products of lipid peroxidation or enzymatic oxidation.

The absence of Methyl 11-ox0-9-undecenoate in the extensive studies of natural products

suggests that either its biosynthesis is rare, it is present in concentrations below the detection
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limits of standard analytical methods, or it exists in organisms that have not yet been
chemically investigated.

Conclusion

In conclusion, there is currently no scientific evidence to support the natural occurrence of
Methyl 11-o0x0-9-undecenoate. Researchers and professionals in drug development should
be aware that this compound is likely of synthetic origin. The established analytical workflows
for the identification of natural products remain relevant for the continued exploration of
biodiversity and the potential discovery of novel compounds. Further investigation into the
chemical ecology of a wider range of organisms may yet reveal the presence of this and other
currently unknown natural products.

¢ To cite this document: BenchChem. [The Elusive Natural Origins of Methyl 11-0x0-9-
undecenoate: A Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1546691 7#natural-occurrence-of-methyl-11-ox0-9-
undecenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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